Cas no 91567-45-2 (5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione)

• Product Name: 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione
• CAS No: 91567-45-2
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 812095
• PubChem ID: 4961761
• Update Time: 2025-08-05

5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-[2-(4-hydroxyphenyl)ethyl]-5-methyl-
• 5-[2-(4-HYDROXYPHENYL)ETHYL]-5-METHYLIMIDAZOLIDINE-2,4-DIONE
• 5-(4-hydroxy-phenethyl)-5-methyl-imidazolidine-2,4-dione
• HMS2167I15
• AKOS000263270
• SR-01000063378-1
• 91567-45-2
• MFCD06380309
• 5-(4-Hydroxyphenethyl)-5-methylimidazolidine-2,4-dione
• DTXSID20406929
• SR-01000063378
• AKOS017269857
• HMS3311B22
• EN300-11984
• CHEMBL1488426
• Z57985989
• A917345
• SMR000153521
• SCHEMBL14935501
• 5-[2-(4-Hydroxyphenyl)ethyl]-5-methyl-2,4-imidazolidinedione
• MLS000566382
• WAY-642882
• CS-0224531
• G58400
• 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione

• MDL： MFCD06380309
• Inchi： 1S/C12H14N2O3/c1-12(10(16)13-11(17)14-12)7-6-8-2-4-9(15)5-3-8/h2-5,15H,6-7H2,1H3,(H2,13,14,16,17)
• InChI Key： XUIFFZGCVHKMNX-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CCC2C=CC(=CC=2)O)NC(N1)=O

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 1.58050

Additional information on 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 91567-45-2 and Product Name: 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione

The compound with the CAS number 91567-45-2 and the product name 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The imidazolidine core, combined with the hydroxyphenyl and methyl substituents, provides a versatile scaffold that can be modified for various therapeutic purposes.

In recent years, there has been a growing interest in heterocyclic compounds for their role in medicinal chemistry. The imidazolidine moiety, in particular, has been extensively studied for its ability to enhance binding affinity and selectivity in drug molecules. The presence of a 4-hydroxyphenyl group in this compound introduces additional functionality, making it a promising candidate for further exploration. This group is known for its ability to form hydrogen bonds, which can improve the pharmacokinetic properties of drug candidates.

One of the most exciting aspects of 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione is its potential in the development of novel therapeutic agents. Current research indicates that this compound may have applications in treating a variety of diseases, including neurological disorders and inflammatory conditions. The hydroxyl group on the phenyl ring can interact with biological targets in ways that traditional small molecules might not, offering new avenues for therapeutic intervention.

Recent studies have demonstrated the compound's ability to modulate certain enzyme activities that are implicated in disease pathogenesis. For instance, preliminary data suggests that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. By inhibiting these enzymes, the compound could potentially reduce inflammation and related symptoms without the side effects associated with non-selective inhibitors.

The methylimidazolidine core of the molecule also contributes to its pharmacological profile. This structural feature is known to enhance metabolic stability and bioavailability, which are critical factors in drug development. Additionally, the presence of multiple chiral centers provides opportunities for designing enantiomerically pure compounds, which often exhibit improved efficacy and reduced toxicity.

In terms of synthetic chemistry, 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently.

The pharmaceutical industry is always on the lookout for novel compounds that can be developed into safe and effective drugs. 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione stands out as a promising candidate due to its unique chemical properties and potential therapeutic applications. As research continues to uncover new ways to leverage this compound's potential, it is likely that we will see more derivatives enter clinical trials in the near future.

One area where this compound shows particular promise is in the treatment of neurological disorders. The ability of imidazolidine derivatives to cross the blood-brain barrier makes them attractive candidates for drugs targeting central nervous system (CNS) diseases. Preliminary experiments have shown that certain analogs of this compound can modulate neurotransmitter activity without causing significant side effects.

Another exciting application is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By targeting key inflammatory pathways, compounds like 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione could offer a new treatment paradigm that is more selective and less toxic than existing options.

The development of new drug candidates is a lengthy and complex process that involves multiple stages of research and testing. However, compounds like 5-2-(4-Hydroxyphenyl)ethyl-5-methylimidazolidine-2,4-dione provide a valuable starting point for further investigation. With continued advancements in synthetic chemistry and pharmacological understanding, it is hoped that this compound will one day contribute to significant improvements in patient care.